Cas no 189579-55-3 (Benzothiazole,2-[(fluoromethyl)thio]-)

• Product Name: Benzothiazole,2-[(fluoromethyl)thio]-
• CAS No: 189579-55-3
• MF: C₈H₆FNS₂
• MW: 199.268342494965
• CID: 115672
• Update Time: 2024-01-24

Benzothiazole,2-[(fluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[(fluoromethyl)thio]-
• Benzothiazole, 2-[(fluoromethyl)thio]- (9CI)
• Benzothiazole, 2-[(fluoromethyl)thio]-

• Inchi： 1S/C8H6FNS2/c9-5-11-8-10-6-3-1-2-4-7(6)12-8/h1-4H,5H2
• InChI Key： YLCXNKKHKLPNQK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SCF

Computed Properties

• Exact Mass: 198.99268
• Monoisotopic Mass: 198.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 12.89